(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(thiophen-3-yl)methanone

• IUPAC Name: (2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C16H18N4O2S/c21-15(13-3-9-23-11-13)20-4-1-2-12-10-17-16(18-14(12)20)19-5-7-22-8-6-19/h3,9-11H,1-2,4-8H2
• InChI Key: SYZZGXKVNVILIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CN=C(N=C2N(C1)C(=O)C3=CSC=C3)N4CCOCC4
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol
• CAS No.: 2192745-95-0

Description

(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C16H18N4O2S and its molecular weight is 330.41. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Agents in Parkinson's Disease Research

A study by Wang et al. (2017) involved the synthesis of a compound structurally related to "(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(thiophen-3-yl)methanone" as a potential PET imaging agent for the visualization of LRRK2 enzyme activity in Parkinson's disease. The synthesized compound, [11C]HG-10-102-01, showed high radiochemical purity and specific activity, indicating its potential utility in neuroimaging studies to understand the role of LRRK2 in Parkinson's pathology (Wang, Gao, Xu, & Zheng, 2017).

Antitumor Activity

Muhammad et al. (2017) explored the antitumor potential of new morpholinylchalcones and their derivatives, including 7-morpholino-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-ones. The study demonstrated that some of these compounds exhibited promising in vitro antitumor activity against human lung cancer (A-549) and hepatocellular carcinoma (HepG-2) cell lines, suggesting their potential as therapeutic agents in cancer treatment (Muhammad, Edrees, Faty, Gomha, Alterary, & Mabkhot, 2017).

Intermediate for Tumor Necrosis Factor Alpha Inhibition

Lei et al. (2017) described the synthesis of a derivative, 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine, which acts as an important intermediate for inhibiting tumor necrosis factor alpha and nitric oxide. The green synthetic method proposed in this study provides a rapid and efficient way to produce compounds with potential anti-inflammatory and immunomodulatory effects (Lei, Wang, Xiong, & Lan, 2017).